![molecular formula C18H34O4 B1662557 Dioctanoylglycol CAS No. 627-86-1](/img/structure/B1662557.png)
Dioctanoylglycol
Overview
Description
Dioctanoylglycol, also known as Ethylene glycol dicaprylate, is a diacylglycerol analog . It has the molecular formula C18H34O4 and a molecular weight of 314.5 g/mol . It is also known by other names such as 2-octanoyloxyethyl octanoate, Dioctanoyl ethylene glycol, Ethylene glycol dioctanoate, and Ethylene dicaprylate .
Synthesis Analysis
The synthesis of Dioctanoylglycol or similar diacylglycerols involves protection and deprotection of glycerol linkers . A novel glycolipid designed to be an easily accessible structural surrogate of monoglucosyl diacylglycerol (MGDG) has been synthesized . In this molecule, glycerol is replaced with (S)-1,2,4-trihydroxybutane . Another study synthesized Dioctanoylglycol by esterifying GA with octanoyl groups (C8) to improve its water solubility .
Molecular Structure Analysis
The molecular structure of Dioctanoylglycol is characterized by its IUPAC name 2-octanoyloxyethyl octanoate . Its InChI is InChI=1S/C18H34O4/c1-3-5-7-9-11-13-17(19)21-15-16-22-18(20)14-12-10-8-6-4-2/h3-16H2,1-2H3 and its Canonical SMILES is CCCCCCCC(=O)OCCOC(=O)CCCCCCC .
Physical And Chemical Properties Analysis
Dioctanoylglycol has a molecular weight of 314.5 g/mol . Its physical and chemical properties include a Hydrogen Bond Donor Count of 0, a Hydrogen Bond Acceptor Count of 4, and a Rotatable Bond Count of 17 . Its Exact Mass is 314.24570956 g/mol and its Monoisotopic Mass is 314.24570956 g/mol .
Scientific Research Applications
Biochemical Research
Dioctanoylglycol is known to be a diacylglycerol kinase (DGK) inhibitor. It has been used in studies to potentiate the stimulation of the respiratory burst by chemotactic peptides in human neutrophils . This suggests its potential application in researching immune responses and inflammatory processes.
Material Science
While not directly related to Dioctanoylglycol, Differential Scanning Calorimetry (DSC), a technique often used in material science, has seen advances that allow for new applications such as the assessment of oxidative stability and shelf life prediction of oils and fats . Dioctanoylglycol could potentially be studied using DSC for its thermal properties and stability.
Mechanism of Action
Target of Action
Dioctanoylglycol, also known as Ethylene glycol dicaprylate, is a diacylglycerol analog . Its primary target is Diacylglycerol kinase (DGK) , an enzyme that plays a crucial role in the regulation of intracellular concentrations of diacylglycerol and phosphatidic acid . DGK phosphorylates diacylglycerol (DAG) to generate phosphatidic acid (PA), modulating the balance between these two signaling lipids .
Mode of Action
Dioctanoylglycol acts as a DGK inhibitor . It inhibits the phosphorylation of diacylglycerol in cells, leading to a longer-lived diacylglycerol signal . This inhibition disrupts the balance between DAG and PA, potentially affecting various cellular processes regulated by these signaling lipids.
Biochemical Pathways
The primary biochemical pathway affected by Dioctanoylglycol is the phosphoinositide signaling pathway . By inhibiting DGK, Dioctanoylglycol prevents the conversion of DAG to PA, leading to an accumulation of DAG. This could potentially affect multiple downstream signaling pathways regulated by DAG and PA, including those involved in cell proliferation, migration, glucose intake, immunity, and neuronal network construction .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound like Dioctanoylglycol. Factors such as temperature, pH, and the presence of other molecules can affect the compound’s stability and its interactions with its target . .
Safety and Hazards
properties
IUPAC Name |
2-octanoyloxyethyl octanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H34O4/c1-3-5-7-9-11-13-17(19)21-15-16-22-18(20)14-12-10-8-6-4-2/h3-16H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HTNFLUQQANUSLR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCC(=O)OCCOC(=O)CCCCCCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H34O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
54406-23-4 | |
Record name | Polyethylene glycol dicaprylate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=54406-23-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
DSSTOX Substance ID |
DTXSID60211771 | |
Record name | Dioctanoyl ethylene glycol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60211771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
314.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Dioctanoylglycol | |
CAS RN |
627-86-1 | |
Record name | Dioctanoyl ethylene glycol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000627861 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 627-86-1 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97300 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | Dioctanoyl ethylene glycol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60211771 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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